Cas no 16110-99-9 (3,6-dichlorophthalic acid)

• Product Name: 3,6-dichlorophthalic acid
• CAS No: 16110-99-9
• MF: C₈H₄Cl₂O₄
• MW: 235.0209608078
• MDL: MFCD20265712
• CID: 230703
• PubChem ID: 85292
• Update Time: 2025-09-22

3,6-dichlorophthalic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-dichlorophthalic acid
• 1,2-benzenedicarboxylic acid, 3,6-dichloro-
• 3,6-dichlorobenzene-1,2-dicarboxylic acid
• F12440
• SY232953
• C8H4Cl2O4
• AKOS022659220
• MFCD20265712
• 3,6-dichlorophthalicacid
• SCHEMBL486824
• FLKHCKPUJWBHCW-UHFFFAOYSA-N
• InChI=1/C8H4Cl2O4/c9-3-1-2-4(10)6(8(13)14)5(3)7(11)12/h1-2H,(H,11,12)(H,13,14
• DTXSID00167066
• A927894
• 16110-99-9
• DTXCID6089557
• DB-261982

• MDL： MFCD20265712
• Inchi： 1S/C8H4Cl2O4/c9-3-1-2-4(10)6(8(13)14)5(3)7(11)12/h1-2H,(H,11,12)(H,13,14)
• InChI Key： FLKHCKPUJWBHCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)=C1C(=O)O)Cl

Computed Properties

• Exact Mass: 233.94900
• Monoisotopic Mass: 233.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.698
• Boiling Point: 394.2°C at 760 mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.64
• PSA: 74.60000
• LogP: 2.38980